Cas no 98700-50-6 (5-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde)

5-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde is a versatile heterocyclic aldehyde with a molecular formula of C₁₁H₁₀N₂O. This compound features a pyrazole core substituted with a phenyl group at the 1-position and a formyl group at the 4-position, making it a valuable intermediate in organic synthesis. Its reactive aldehyde functionality allows for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and material science. The compound exhibits good stability under standard conditions and is compatible with a range of synthetic transformations, including condensation and nucleophilic addition reactions. Its well-defined structure and purity make it suitable for research and industrial use in the development of biologically active molecules and functional materials.
5-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde structure
98700-50-6 structure
Product Name:5-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
CAS No:98700-50-6
MF:C11H10N2O
MW:186.20990228653
MDL:MFCD02681920
CID:802930
PubChem ID:329764733
Update Time:2025-05-27

5-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde,5-methyl-1-phenyl-
    • 5-Methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
    • 5-METHYL-1-PHENYL-1H-PYRAZOLE-4-CARBOXALDEHYDE
    • 5-methyl-1-phenylpyrazole-4-carbaldehyde
    • 4-Formyl-5-methyl-1-phenylpyrazol
    • 5-Methyl-1-phenyl-1H-pyrazol-4-carbaldehyd
    • 5-Methyl-1-phenylpyrazol-4-carbaldehyde
    • 4-Formyl-5-methyl-1-phenylpyrazole
    • 5-Methyl-1-phenyl-4-pyrazolecarboxaldehyde
    • MFCD02681920
    • FT-0620591
    • AMY33189
    • 98700-50-6
    • MS-22177
    • CS-0329972
    • J-517736
    • DTXSID40380075
    • IIEFFVFWBUGUTI-UHFFFAOYSA-N
    • SCHEMBL1566534
    • AKOS009158865
    • 1H-Pyrazole-4-carboxaldehyde, 5-methyl-1-phenyl-
    • YDA70050
    • BP-10380
    • 5-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde
    • MDL： MFCD02681920
    • Inchi： 1S/C11H10N2O/c1-9-10(8-14)7-12-13(9)11-5-3-2-4-6-11/h2-8H,1H3
    • InChI Key： IIEFFVFWBUGUTI-UHFFFAOYSA-N
    • SMILES： O=CC1C=NN(C2C=CC=CC=2)C=1C

Computed Properties

  • Exact Mass: 186.07900
  • Monoisotopic Mass: 186.079312947 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 186.21
  • XLogP3: 1.8
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.13
  • Melting Point: 73-78 °C
  • Boiling Point: 326.5°Cat760mmHg
  • Flash Point: 151.3°C
  • Refractive Index: 1.593
  • PSA: 34.89000
  • LogP: 1.99320

5-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi

5-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methyl-1-phenyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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